An In-Depth Technical Guide to Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate: A Key Building Block in Modern Drug Discovery
An In-Depth Technical Guide to Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate: A Key Building Block in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of Fluorinated Scaffolds in Medicinal Chemistry
The introduction of fluorine and fluorinated moieties into molecular scaffolds has become a cornerstone of modern drug design. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics, can significantly improve the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1][2] Among the most impactful fluorinated groups is the trifluoromethyl (CF₃) group, which is present in numerous approved pharmaceuticals.[1] This guide focuses on a specific and valuable trifluoromethyl-containing building block: Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate (CAS Number: 872624-53-8).
This compound is a strategically designed aniline derivative, incorporating a trifluoromethyl group, an amino group, and a methyl ester. This trifunctional arrangement makes it a highly versatile intermediate for the synthesis of complex heterocyclic systems, which are prevalent in many classes of therapeutic agents, including kinase inhibitors and other targeted therapies.[3] This in-depth guide will provide a comprehensive overview of its chemical properties, a detailed synthesis protocol, analytical methodologies for its characterization, and a discussion of its applications in the synthesis of active pharmaceutical ingredients (APIs).
Physicochemical Properties
A thorough understanding of the physicochemical properties of a building block is fundamental to its effective use in multi-step synthesis. The properties of Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate are summarized in the table below.
| Property | Value | Source |
| CAS Number | 872624-53-8 | [4] |
| Molecular Formula | C₁₀H₁₀F₃NO₂ | [5] |
| Molecular Weight | 233.19 g/mol | [5] |
| Appearance | Light yellow crystalline solid | [6] |
| Storage | 2-8 °C, Keep in dark place, Inert atmosphere | [7] |
Synthesis of Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate: A Palladium-Catalyzed Approach
The synthesis of Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate can be efficiently achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method offers high yields and good functional group tolerance, making it a preferred route in medicinal chemistry.[6]
Experimental Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes the synthesis from its iodo-precursor, Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate.
Reaction Scheme:
A schematic of the Suzuki-Miyaura cross-coupling reaction.
Materials:
-
Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate (1 equivalent)
-
Methylboronic acid (3 molar equivalents)[6]
-
Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.1 molar equivalents)[6]
-
Cesium fluoride (CsF) (3.45 molar equivalents)[6]
-
Anhydrous 1,4-dioxane
-
Ethyl acetate
-
Brine
-
Anhydrous magnesium sulfate
-
Celite
-
Silica gel for column chromatography
Procedure:
-
To a solution of Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate (121 g, 351 mmol) in anhydrous 1,4-dioxane (2.5 L) under a nitrogen atmosphere, add cesium fluoride (184.3 g, 1.21 mol), methylboronic acid (63.7 g, 1.05 mol), and bis(diphenylphosphinoferrocene)palladium(II) chloride (27.83 g, 35.1 mmol).[6]
-
Heat the reaction mixture to 80 °C and stir for 3 hours.[6]
-
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
-
Upon completion, cool the reaction mixture to room temperature.[6]
-
Partition the reaction solution between ethyl acetate (2.5 L) and water (2.5 L).[6]
-
Filter the mixture through a pad of Celite to remove the fine black palladium suspension.[6]
-
Separate the organic phase and extract the aqueous phase with ethyl acetate (2 x 1 L).[6]
-
Combine the organic phases, wash with brine (1 L), and dry over anhydrous magnesium sulfate.[6]
-
Filter off the drying agent and concentrate the solution under reduced pressure at 45°C to obtain a red oil.[6]
-
Purify the crude product by silica gel column chromatography using a mixture of isohexane and ethyl acetate (9:1) as the eluent to yield Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate as a light yellow crystalline solid (75.25 g, 92% yield).[6]
Analytical Characterization
Accurate characterization of chemical intermediates is crucial for ensuring the quality and reproducibility of subsequent synthetic steps. The following analytical techniques are recommended for the characterization of Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR (400 MHz, CDCl₃):
-
δ 7.8-8.0 ppm (s, 1H): Aromatic proton ortho to the ester group.
-
δ 6.6-6.8 ppm (s, 1H): Aromatic proton ortho to the amino group.
-
δ 4.5-5.0 ppm (br s, 2H): Protons of the amino group.
-
δ 3.8-3.9 ppm (s, 3H): Methyl protons of the ester group.
-
δ 2.2-2.3 ppm (s, 3H): Methyl protons attached to the aromatic ring.
Predicted ¹³C NMR (100 MHz, CDCl₃):
-
δ 168-170 ppm: Carbonyl carbon of the ester.
-
δ 148-150 ppm: Aromatic carbon attached to the amino group.
-
δ 130-145 ppm (q, J ≈ 30-35 Hz): Aromatic carbon attached to the trifluoromethyl group.
-
δ 120-130 ppm (q, J ≈ 270-280 Hz): Carbon of the trifluoromethyl group.
-
δ 110-125 ppm: Other aromatic carbons.
-
δ 51-53 ppm: Methyl carbon of the ester.
-
δ 18-20 ppm: Methyl carbon attached to the aromatic ring.
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS)
HPLC is essential for assessing the purity of Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate. A reversed-phase C18 column is typically suitable for this class of compounds.
General HPLC Method Parameters:
-
Column: C18, 4.6 mm x 150 mm, 5 µm
-
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or ammonium acetate buffer)
-
Flow Rate: 1.0 mL/min
-
Detection: UV at a wavelength determined by the UV-Vis spectrum of the compound (typically around 230-280 nm).
-
Column Temperature: 30 °C
LC-MS can be used to confirm the molecular weight of the compound and to identify any impurities. Electrospray ionization (ESI) in positive mode would be expected to show the protonated molecule [M+H]⁺.
Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the key functional groups present in the molecule.
Expected IR Absorption Bands:
-
3400-3200 cm⁻¹: N-H stretching vibrations of the primary amine.
-
3000-2850 cm⁻¹: C-H stretching vibrations of the methyl groups.
-
1720-1700 cm⁻¹: C=O stretching vibration of the ester.
-
1300-1100 cm⁻¹: C-F stretching vibrations of the trifluoromethyl group.
Applications in Drug Discovery and Development
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate is a valuable building block for the synthesis of a wide range of biologically active molecules. Its trifunctional nature allows for diverse chemical transformations, making it a key intermediate in the construction of complex heterocyclic scaffolds.
Role as a Pharmaceutical Intermediate
The presence of the trifluoromethyl group is known to enhance the biological activity and metabolic stability of drug candidates.[5] The amino and ester functionalities on the aromatic ring provide reactive handles for further chemical modifications, such as amide bond formation, cyclization reactions, and cross-coupling reactions.
A generalized workflow for the utilization of the topic compound in API synthesis.
Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate.
Hazard Identification:
-
Causes skin irritation.
-
Causes serious eye irritation.
-
May cause respiratory irritation.
Recommended Precautions:
-
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.
-
Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling. Use only in a well-ventilated area.
-
Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and away from incompatible materials such as strong oxidizing agents.
For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.
Conclusion
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate is a strategically important building block for researchers and scientists in the field of drug discovery and development. Its unique combination of a trifluoromethyl group, an amino moiety, and a methyl ester on an aromatic scaffold provides a versatile platform for the synthesis of complex and biologically active molecules. A thorough understanding of its synthesis, characterization, and safe handling is essential for its effective utilization in the development of the next generation of therapeutics. The methodologies and insights provided in this guide are intended to support the scientific community in leveraging the full potential of this valuable chemical intermediate.
References
-
Synthesis, Molecular Modeling and Biological Evaluation of Novel Trifluoromethyl Benzamides as Promising CETP Inhibitors. PubMed. [Link]
-
Methyl 4-amino-2-(trifluoromethyl)benzoate. MySkinRecipes. [Link]
-
Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. ResearchGate. [Link]
-
Synthesis and Anticancer Activity Evaluation of 3,4-Mono- And Bicyclosubstituted N-(Het)aryl Trifluoromethyl Succinimides. Amanote Research. [Link]
- Preparation method of 2-nitro-4-trifluoromethyl methyl benzoate.
-
Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. PubMed Central. [Link]
-
Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. PubMed Central. [Link]
-
Design, synthesis and antitumor activity evaluation of trifluoromethyl-substituted pyrimidine derivatives. PubMed. [Link]
-
Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis. RSC Publishing. [Link]
-
Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review. PubMed Central. [Link]
-
General procedure for the synthesis of methyl and other benzoates. The Royal Society of Chemistry. [Link]
-
Synthesis, molecular docking studies and biological evaluation of N-(4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl) benzamides as potential antioxidant, and anticancer agents. PubMed Central. [Link]
-
Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. PubMed Central. [Link]
-
New Fluoro‐ and Trifluoromethyl‐Substituted Trimethoxychalcones as Anticancer Agents: Synthesis, Bio‐evaluation, and Computational Studies. ResearchGate. [Link]
-
Methyl 2-amino-5-fluoro-4-(trifluoromethyl)benzoate, 98% Purity. Stellarsmart. [Link]
- Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate.
-
Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. ACS Publications. [Link]
-
Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent. PubMed. [Link]
-
Sodium Benzoate—Harmfulness and Potential Use in Therapies for Disorders Related to the Nervous System: A Review. PubMed Central. [Link]
-
The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [Link]
- Process for the production of methyl benzoate.
-
The Role of Methyl 4-bromo-2-(trifluoromethyl)benzoate in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]
-
1H (a) and 13C (b) NMR spectra of 4-amino-2-methyl-8-(trifluoromethyl)quinoline. ResearchGate. [Link]
- Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.
-
13C NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0033968). Human Metabolome Database. [Link]
- 4-[4-({[4-chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-methylpyridine-2-carboxamide monohydrate.
-
RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. MDPI. [Link]
-
Structure-Reactivity Relationship (SAR) of Trifluoromethanesulfenates: Discovery of An Electrophilic Trifluoromethylthiolating Reagent. ResearchGate. [Link]
-
Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Semantic Scholar. [Link]
-
Enhancing Agrochemical Efficacy with 2-Amino-5-Methylbenzoic Acid: A Key Synthesis Intermediate. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]
-
The Development of BTK Inhibitors: A Five-Year Update. MDPI. [Link]
-
LC–MS/MS analysis of twelve neurotransmitters and amino acids in mouse cerebrospinal fluid. Semantic Scholar. [Link]
-
N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors. PubMed Central. [Link]
-
Methyl 2-methyl benzoate - Optional[1H NMR] - Spectrum. SpectraBase. [Link]
-
Methyl 2-amino-5-chlorobenzoate. ResearchGate. [Link]
-
METHYL 2-AMINO-5-(TRIFLUOROMETHYL)BENZOATE Market Size, Share, Trend and Forcarst to 2025. Prof Research. [Link]
-
Welcome To Hyma Synthesis Pvt. Ltd. Hyma Synthesis. [Link]
-
Synthesis and Structure of 5-Methyl-9-(trifluoromethyl)-12H-quino[3,4-b][10][11]benzothiazinium Chloride as Anticancer Agent. PubMed Central. [Link]
Sources
- 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. nbinno.com [nbinno.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate synthesis - chemicalbook [chemicalbook.com]
- 5. Methyl 4-amino-2-(trifluoromethyl)benzoate [myskinrecipes.com]
- 6. methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate | 872624-53-8 [chemicalbook.com]
- 7. chiralen.com [chiralen.com]
- 8. CN108191667B - Preparation method of 2-nitro-4-trifluoromethyl methyl benzoate - Google Patents [patents.google.com]
- 9. N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Synthesis, Molecular Modeling and Biological Evaluation of Novel Trifluoromethyl Benzamides as Promising CETP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. (PDF) Synthesis and Anticancer Activity Evaluation of [research.amanote.com]
